Cas no 313551-99-4 (N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 313551-99-4
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 6302682
• PubChem ID: 1584793
• Update Time: 2025-05-26

N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• HMS654P01
• ChemDiv1_023915
• AKOS002380476
• N,2-dibenzyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• Oprea1_359718
• SR-01000464754
• SR-01000464754-1
• EU-0041788
• N,2-dibenzyl-4-tosyloxazol-5-amine
• 313551-99-4
• BENZYL-(2-BENZYL-4-(TOLUENE-4-SULFONYL)-OXAZOL-5-YL)-AMINE
• F1197-0009

• Inchi： 1S/C24H22N2O3S/c1-18-12-14-21(15-13-18)30(27,28)24-23(25-17-20-10-6-3-7-11-20)29-22(26-24)16-19-8-4-2-5-9-19/h2-15,25H,16-17H2,1H3
• InChI Key： KCZQVVRJWJJZLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C(NCC2C=CC=CC=2)OC(CC2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 418.13511374g/mol
• Monoisotopic Mass: 418.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 80.6Ų

Additional information on N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Research Briefing on N,2-Dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS: 313551-99-4)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS: 313551-99-4). This oxazole derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, structural characteristics, and biological activities, positioning it as a promising candidate for further investigation.

The compound's structural features, including the oxazole core and the dibenzyl and tosyl substituents, contribute to its unique chemical properties and interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 313551-99-4, with particular emphasis on green chemistry approaches to reduce environmental impact. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity.

In terms of biological activity, preliminary studies suggest that N,2-dibenzyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Molecular docking simulations have provided insights into its binding modes with target proteins, highlighting potential therapeutic applications in autoimmune diseases and chronic inflammation. However, further in vitro and in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its derivatives for novel drug candidates. The combination of its synthetic accessibility and biological activity makes it a valuable scaffold for medicinal chemistry optimization. Future research directions may include structure-activity relationship (SAR) studies to enhance its potency and selectivity, as well as investigations into its mechanism of action at the molecular level.

This briefing concludes that 313551-99-4 represents an important chemical entity in current drug discovery efforts. Its development reflects broader trends in the field, where heterocyclic compounds continue to play a pivotal role in addressing unmet medical needs. Researchers are encouraged to explore its full potential through collaborative multidisciplinary approaches combining synthetic chemistry, computational modeling, and biological evaluation.